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Compound of Interest

Compound Name: Mbq-167

Cat. No.: B608871 Get Quote

For Immediate Reference: This document provides crucial safety and logistical information for

the operational handling and disposal of the research chemical MBQ-167.

This guide is intended for researchers, scientists, and drug development professionals to

ensure the safe handling and disposal of MBQ-167, a dual inhibitor of Rac and Cdc42

GTPases. Adherence to these procedures is essential to maintain laboratory safety and

environmental compliance.

Chemical Identity and Properties
A clear understanding of the chemical's properties is foundational to its safe management.

Property Value Source

Chemical Name
9-ethyl-3-(5-phenyl-1H-1,2,3-

triazol-1-yl)-9H-carbazole
[1]

CAS Number 2097938-73-1 [1]

Molecular Formula C₂₂H₁₈N₄ [1]

Formula Weight 338.4 g/mol [1]

Appearance A solid [1]

Solubility Soluble in DMSO [1]
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Hazard Identification and Personal Protective
Equipment (PPE)
While specific hazard classifications are yet to be fully established for this novel compound,

prudent laboratory practice dictates treating it as a potentially hazardous substance.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Chemical safety glasses or goggles.

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile).

Skin and Body Protection: Laboratory coat.

Procedural Guidance for Disposal
Disposal of MBQ-167 and its associated waste must be conducted in accordance with

institutional, local, and national regulations for hazardous chemical waste.[2][3][4][5]

Step 1: Waste Segregation Proper segregation at the point of generation is the most critical

step.

Solid Waste:

Place unused or expired MBQ-167 powder in its original container if possible.[2][3]

Collect chemically contaminated solid waste, such as gloves, pipette tips, and weighing

papers, in a designated, clearly labeled, and sealed container. A pail lined with a clear

plastic bag is a common practice.[4]

Liquid Waste:

Collect solutions containing MBQ-167 (e.g., DMSO solutions) in a dedicated, leak-proof,

and shatter-resistant waste container.

Do not mix with aqueous or halogenated solvent waste streams unless specifically

permitted by your institution's Environmental Health and Safety (EHS) department.[3]
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Sharps Waste:

Dispose of any chemically contaminated sharps (needles, blades, broken glass) in a

designated, puncture-proof sharps container labeled for chemical waste.[2]

Step 2: Container Labeling Accurate and complete labeling is mandatory for regulatory

compliance and safety.

Attach a hazardous waste tag provided by your institution's EHS office to every waste

container.[5]

The label must clearly state:

The words "Hazardous Waste."

The full chemical name: "MBQ-167 (9-ethyl-3-(5-phenyl-1H-1,2,3-triazol-1-yl)-9H-

carbazole)."

The solvent system and approximate concentration of MBQ-167.

The date the waste was first added to the container.

The associated hazards (e.g., "Potentially Toxic," "Handle with Care").

Step 3: Storage of Waste Store waste containers in a designated satellite accumulation area

within the laboratory.

Keep containers securely closed except when adding waste.[4]

Use secondary containment (e.g., a larger, chemically resistant bin) for all liquid waste

containers to prevent spills.[4]

Store away from incompatible materials.

Step 4: Arranging for Disposal Contact your institution's EHS department to schedule a waste

pickup.[4][5] Do not attempt to dispose of MBQ-167 waste via standard trash or sanitary sewer

systems.[2][3][5]
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Empty Container Disposal:

Thoroughly empty the container of all contents.[4]

The first rinse of the container must be collected and disposed of as hazardous waste.[4]

Subsequent rinses may be permissible for sewer disposal, but this requires institutional

approval.

Before discarding the rinsed container in glass recycling or trash, completely deface or

remove the original label.[4]

Experimental Protocols and Visualizations
Logical Workflow for MBQ-167 Waste Management

This diagram outlines the decision-making process for the proper disposal of waste generated

from experiments involving MBQ-167.
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Caption: Decision workflow for segregating and disposing of MBQ-167 waste streams.

Signaling Pathway Context: Rac/Cdc42 Inhibition
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MBQ-167 is a dual inhibitor of Rac and Cdc42, which are key regulators of cellular processes

like migration and proliferation, often implicated in cancer metastasis.[1][6][7] Understanding

this mechanism underscores the compound's biological activity and the importance of

preventing its release into the environment.
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Caption: Inhibitory action of MBQ-167 on the Rac/Cdc42 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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